Cas no 247225-29-2 (2-(2-CARBOXYETHYL)THIO-4,6-DIMETHYLPYRIMIDINE)

• Product Name: 2-(2-CARBOXYETHYL)THIO-4,6-DIMETHYLPYRIMIDINE
• CAS No: 247225-29-2
• MF: C₉H₁₂N₂O₂S
• MW: 212.268780708313
• MDL: MFCD00457968
• CID: 854436
• Update Time: 2025-06-07

2-(2-CARBOXYETHYL)THIO-4,6-DIMETHYLPYRIMIDINE Chemical and Physical Properties

Names and Identifiers

• 2-(2-CARBOXYETHYL)THIO-4,6-DIMETHYLPYRIMIDINE

• MDL： MFCD00457968
• Inchi： 1S/C9H12N2O2S/c1-6-5-7(2)11-9(10-6)14-4-3-8(12)13/h5H,3-4H2,1-2H3,(H,12,13)
• InChI Key： MULFLAMWNBZYLU-UHFFFAOYSA-N
• SMILES： S(C1=NC(C)=CC(C)=N1)CCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4

2-(2-CARBOXYETHYL)THIO-4,6-DIMETHYLPYRIMIDINE Security Information

• Hazard Category Code： 36-34
• Safety Instruction： 26-45-36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-(2-CARBOXYETHYL)THIO-4,6-DIMETHYLPYRIMIDINE

Introduction to 2-(2-CARBOXYETHYL)THIO-4,6-DIMETHYLPYRIMIDINE (CAS No. 247225-29-2)

2-(2-CARBOXYETHYL)THIO-4,6-DIMETHYLPYRIMIDINE, identified by its Chemical Abstracts Service (CAS) number 247225-29-2, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic compound features a pyrimidine core substituted with a thioether group and a carboxyethyl side chain, making it a versatile intermediate in the development of novel therapeutic agents. The structural motif of this molecule positions it as a promising candidate for further exploration in medicinal chemistry, particularly in the design of inhibitors targeting metabolic pathways and enzyme cascades.

The pyrimidine scaffold is a cornerstone in drug discovery, owing to its prevalence in nucleic acid bases and its ability to interact with biological macromolecules. The introduction of a thioether group at the 2-position and methyl substituents at the 4- and 6-positions enhances the compound's solubility and binding affinity, which are critical factors in drug efficacy. The carboxyethyl moiety further extends its functional diversity, allowing for modifications that can fine-tune pharmacokinetic properties such as bioavailability and metabolic stability.

Recent advancements in computational chemistry have enabled the rapid screening of such derivatives for their potential biological activity. Virtual screening techniques, coupled with molecular docking simulations, have identified 2-(2-CARBOXYETHYL)THIO-4,6-DIMETHYLPYRIMIDINE as a lead compound for further optimization. Its structural features suggest that it may exhibit inhibitory effects on key enzymes involved in inflammation and cancer progression. For instance, studies have hinted at its potential to modulate the activity of Janus kinases (JAKs), which play a pivotal role in signal transduction pathways associated with immune responses.

In vitro studies have begun to unravel the mechanistic aspects of this compound's interaction with biological targets. Initial reports indicate that it can disrupt the phosphorylation cascade mediated by JAK family members, thereby attenuating downstream signaling events. This mechanism is particularly relevant given the increasing use of JAK inhibitors in the treatment of autoimmune diseases and certain hematological malignancies. The carboxyethyl group appears to contribute to this interaction by providing a hydrophilic anchor that enhances binding affinity to protein surfaces.

The synthesis of 2-(2-CARBOXYETHYL)THIO-4,6-DIMETHYLPYRIMIDINE involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include nucleophilic substitution reactions to introduce the thioether functionality, followed by alkylation to incorporate the carboxyethyl side chain. Advances in catalytic systems have allowed for more efficient and environmentally benign routes to this compound, reducing reliance on hazardous reagents and minimizing waste generation.

The pharmacological profile of this compound is being further refined through structure-activity relationship (SAR) studies. By systematically modifying substituents on the pyrimidine ring or the side chains, researchers aim to enhance potency while minimizing off-target effects. Such modifications are crucial for developing drugs with improved safety profiles and patient tolerance. The flexibility offered by the carboxyethyl group provides ample opportunities for derivatization, enabling the creation of libraries of analogs for high-throughput screening.

Emerging evidence also suggests that 2-(2-CARBOXYETHYL)THIO-4,6-DIMETHYLPYRIMIDINE may possess anti-proliferative properties relevant to oncology research. Preclinical data indicate that it can induce apoptosis in certain cancer cell lines by interfering with critical signaling pathways involved in cell survival and growth. The thioether moiety has been shown to stabilize interactions with specific protein domains, effectively blocking key enzymatic activities that drive tumor progression.

The compound's potential extends beyond its direct biological activity; it also serves as a valuable building block for more complex molecules. Its pyrimidine core can be further functionalized through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, allowing chemists to construct intricate scaffolds with tailored properties. This adaptability makes it an attractive candidate for collaborative efforts between synthetic chemists and biologists working on next-generation therapeutics.

Regulatory considerations are also an integral part of advancing 2-(2-CARBOXYETHYL)THIO-4,6-DIMETHYLPYRIMIDINE into clinical development. Compliance with Good Manufacturing Practices (GMP) ensures that pharmaceutical-grade material is produced consistently and reliably. Additionally, rigorous toxicological assessments are necessary to establish safe dosing regimens before human trials can commence. These steps are essential for translating promising preclinical findings into effective treatments that benefit patients worldwide.

The role of computational tools in drug discovery cannot be overstated when discussing compounds like 2-(2-CARBOXYETHYL)THIO-4,6-DIMETHYLPYRIMIDINE. Machine learning algorithms have been trained on vast datasets to predict binding affinities and metabolic stability with remarkable accuracy. These predictions guide experimental design by prioritizing derivatives most likely to succeed in subsequent phases of development. Such integration of computational power with traditional wet-lab techniques accelerates innovation while reducing costs associated with trial-and-error approaches.

In conclusion,2-(2-CARBOXYETHYL)THIO-4,6-DIMETHYLPYRIMIDINE (CAS No. 247225-29-2) represents a compelling example of how structural innovation can yield novel therapeutic candidates. Its unique combination of functional groups positions it as a versatile intermediate for further development across multiple disease areas including oncology and immunology. As research progresses,this compound will continue to be scrutinized for its potential contributions toward addressing unmet medical needs through targeted molecular interventions.